Cas no 1207038-35-4 (1-(3-chlorophenyl)-3-[4-(4-fluorophenyl)-3-oxo-3,4-dihydropyrazin-2-yl]urea)

1-(3-Chlorophenyl)-3-[4-(4-fluorophenyl)-3-oxo-3,4-dihydropyrazin-2-yl]urea is a synthetic organic compound featuring a urea linkage between a 3-chlorophenyl group and a substituted dihydropyrazinone moiety. The molecule incorporates both chloro- and fluoro-substituted aromatic rings, enhancing its potential for selective interactions in biological systems. The 3-oxo-3,4-dihydropyrazine core contributes to its structural rigidity and may facilitate hydrogen bonding, while the electron-withdrawing substituents (chloro and fluoro) could influence its electronic properties and metabolic stability. This compound is of interest in medicinal chemistry due to its hybrid pharmacophore design, which may exhibit dual functionality in targeting specific enzymes or receptors. Its well-defined heterocyclic architecture makes it a valuable scaffold for further derivatization in drug discovery.

1-(3-chlorophenyl)-3-[4-(4-fluorophenyl)-3-oxo-3,4-dihydropyrazin-2-yl]urea structure

1207038-35-4 structure

Product Name:1-(3-chlorophenyl)-3-[4-(4-fluorophenyl)-3-oxo-3,4-dihydropyrazin-2-yl]urea

CAS No:1207038-35-4

MF:C₁₇H₁₂ClFN₄O₂

MW:358.754185676575

CID:5392228

Update Time:2025-07-02

1-(3-chlorophenyl)-3-[4-(4-fluorophenyl)-3-oxo-3,4-dihydropyrazin-2-yl]urea Chemical and Physical Properties

Names and Identifiers

- 1-(3-chlorophenyl)-3-[4-(4-fluorophenyl)-3-oxopyrazin-2-yl]urea
- 1-(3-chlorophenyl)-3-[4-(4-fluorophenyl)-3-oxo-3,4-dihydropyrazin-2-yl]urea
- Inchi： 1S/C17H12ClFN4O2/c18-11-2-1-3-13(10-11)21-17(25)22-15-16(24)23(9-8-20-15)14-6-4-12(19)5-7-14/h1-10H,(H2,20,21,22,25)
- InChI Key： UFLLDKNIFVLQME-UHFFFAOYSA-N
- SMILES： N(C1=CC=CC(Cl)=C1)C(NC1=NC=CN(C2=CC=C(F)C=C2)C1=O)=O

1-(3-chlorophenyl)-3-[4-(4-fluorophenyl)-3-oxo-3,4-dihydropyrazin-2-yl]urea Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Life Chemicals	F3398-3644-2μmol	1-(3-chlorophenyl)-3-[4-(4-fluorophenyl)-3-oxo-3,4-dihydropyrazin-2-yl]urea	1207038-35-4	2μmol	$57.0	2023-09-10
Life Chemicals	F3398-3644-5μmol	1-(3-chlorophenyl)-3-[4-(4-fluorophenyl)-3-oxo-3,4-dihydropyrazin-2-yl]urea	1207038-35-4	5μmol	$63.0	2023-09-10
Life Chemicals	F3398-3644-10μmol	1-(3-chlorophenyl)-3-[4-(4-fluorophenyl)-3-oxo-3,4-dihydropyrazin-2-yl]urea	1207038-35-4	10μmol	$69.0	2023-09-10
Life Chemicals	F3398-3644-20μmol	1-(3-chlorophenyl)-3-[4-(4-fluorophenyl)-3-oxo-3,4-dihydropyrazin-2-yl]urea	1207038-35-4	20μmol	$79.0	2023-09-10
Life Chemicals	F3398-3644-1mg	1-(3-chlorophenyl)-3-[4-(4-fluorophenyl)-3-oxo-3,4-dihydropyrazin-2-yl]urea	1207038-35-4	1mg	$54.0	2023-09-10
Life Chemicals	F3398-3644-2mg	1-(3-chlorophenyl)-3-[4-(4-fluorophenyl)-3-oxo-3,4-dihydropyrazin-2-yl]urea	1207038-35-4	2mg	$59.0	2023-09-10
Life Chemicals	F3398-3644-3mg	1-(3-chlorophenyl)-3-[4-(4-fluorophenyl)-3-oxo-3,4-dihydropyrazin-2-yl]urea	1207038-35-4	3mg	$63.0	2023-09-10
Life Chemicals	F3398-3644-4mg	1-(3-chlorophenyl)-3-[4-(4-fluorophenyl)-3-oxo-3,4-dihydropyrazin-2-yl]urea	1207038-35-4	4mg	$66.0	2023-09-10
Life Chemicals	F3398-3644-5mg	1-(3-chlorophenyl)-3-[4-(4-fluorophenyl)-3-oxo-3,4-dihydropyrazin-2-yl]urea	1207038-35-4	5mg	$69.0	2023-09-10
Life Chemicals	F3398-3644-10mg	1-(3-chlorophenyl)-3-[4-(4-fluorophenyl)-3-oxo-3,4-dihydropyrazin-2-yl]urea	1207038-35-4	10mg	$79.0	2023-09-10

1-(3-chlorophenyl)-3-[4-(4-fluorophenyl)-3-oxo-3,4-dihydropyrazin-2-yl]urea Related Literature

1. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†

Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
2. Aluminium complexes with thio-phosphorus ligands: syntheses and characterisations of [Al2(CyPS3)2(CyPHS2)2] and [Al(S2PPh2)3]†

Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
3. An atomic scale study of defects in Co2FeAl

Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
4. An approach towards the synthesis of novel fused nitrogen tricyclic heterocyclic scaffolds via GBB reaction†

Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
5. An integrated process of CO2 capture and in situ hydrogenation to formate using a tunable ethoxyl-functionalized amidine and Rh/bisphosphine system†

Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002

Related Categories

Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives N-phenylureas

Additional information on 1-(3-chlorophenyl)-3-[4-(4-fluorophenyl)-3-oxo-3,4-dihydropyrazin-2-yl]urea

Comprehensive Overview of 1-(3-chlorophenyl)-3-[4-(4-fluorophenyl)-3-oxo-3,4-dihydropyrazin-2-yl]urea (CAS No. 1207038-35-4)

The compound 1-(3-chlorophenyl)-3-[4-(4-fluorophenyl)-3-oxo-3,4-dihydropyrazin-2-yl]urea, identified by its CAS No. 1207038-35-4, is a highly specialized organic molecule with significant potential in pharmaceutical and biochemical research. This urea derivative features a unique combination of chlorophenyl and fluorophenyl moieties, linked through a dihydropyrazinone scaffold, which contributes to its distinct chemical properties and biological activity. Researchers are increasingly interested in this compound due to its structural complexity and potential applications in drug discovery.

In recent years, the demand for novel urea-based compounds has surged, driven by their versatility in medicinal chemistry. The presence of both chloro and fluoro substituents in 1-(3-chlorophenyl)-3-[4-(4-fluorophenyl)-3-oxo-3,4-dihydropyrazin-2-yl]urea enhances its lipophilicity and metabolic stability, making it a promising candidate for targeting specific enzyme systems. This aligns with the growing trend of structure-activity relationship (SAR) studies, where subtle modifications to a molecule's structure can lead to significant changes in its pharmacological profile.

One of the most frequently searched topics in modern chemistry is the role of heterocyclic compounds in drug design. The dihydropyrazinone core in this molecule is a prime example of a heterocycle that can interact with biological targets through hydrogen bonding and π-π stacking. This has sparked interest in platforms like PubMed and SciFinder, where researchers explore the synthetic pathways and biological evaluations of such compounds. The compound’s CAS No. 1207038-35-4 often appears in queries related to kinase inhibitors and small molecule modulators, reflecting its relevance in contemporary drug development.

Another area of interest is the compound’s potential in addressing undruggable targets, a hot topic in pharmaceutical research. The unique urea linkage in 1-(3-chlorophenyl)-3-[4-(4-fluorophenyl)-3-oxo-3,4-dihydropyrazin-2-yl]urea may enable it to bind to challenging protein surfaces, offering new avenues for therapeutic intervention. This has led to discussions in forums like ResearchGate about the compound’s applicability in fragment-based drug discovery and computational chemistry.

From a synthetic perspective, the preparation of 1-(3-chlorophenyl)-3-[4-(4-fluorophenyl)-3-oxo-3,4-dihydropyrazin-2-yl]urea involves multi-step organic reactions, including condensation and cyclization steps. Researchers often search for optimized synthetic protocols and catalytic methods to improve yields and purity. The compound’s CAS No. 1207038-35-4 is frequently cited in patents and academic papers, underscoring its importance in the field of medicinal chemistry.

In conclusion, 1-(3-chlorophenyl)-3-[4-(4-fluorophenyl)-3-oxo-3,4-dihydropyrazin-2-yl]urea (CAS No. 1207038-35-4) represents a fascinating subject of study for chemists and pharmacologists alike. Its intricate structure, combined with its potential biological applications, makes it a valuable addition to the toolkit of modern drug discovery. As research continues to evolve, this compound is likely to remain a focal point in discussions about targeted therapies and innovative chemical entities.